![molecular formula C17H14N2O2S B3050482 Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- CAS No. 262373-02-4](/img/structure/B3050482.png)
Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-
Overview
Description
“Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-” is a chemical compound with the molecular formula C15H15NO3 . It is also known as 4-Methoxy-N-(4-methoxyphenyl)benzamide . The IUPAC Standard InChIKey for this compound is QHJITBHWXMRQAX-UHFFFAOYSA-N .
Synthesis Analysis
The synthesis of benzamides, including “Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-”, can be achieved through the direct condensation of carboxylic acids and amines . This process involves the use of a Lewis acidic ionic liquid immobilized on diatomite earth under ultrasonic irradiation . The reaction provides a green, rapid, mild, and highly efficient pathway for the preparation of benzamide derivatives .Molecular Structure Analysis
The molecular structure of “Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-” can be viewed as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the chemical bonds within the molecule .Scientific Research Applications
Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has been extensively used in various research applications due to its ability to interact with various biological targets. One of the most significant applications of Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- is in the study of cancer. Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has been found to inhibit the growth of cancer cells by inducing apoptosis, making it a potential therapeutic agent for cancer treatment. Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has also been used in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has also been used in the study of infectious diseases such as tuberculosis, where it has been found to exhibit antimicrobial activity against Mycobacterium tuberculosis.
Mechanism of Action
Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-, also known as N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide, is a chemical compound with the molecular formula C15H15NO3 . This article will discuss its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Advantages and Limitations for Lab Experiments
Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has several advantages for lab experiments, including its ability to interact with various biological targets, its ability to induce apoptosis in cancer cells, and its ability to exhibit neuroprotective effects. However, there are also some limitations to the use of Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- in lab experiments. Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- has been found to exhibit some toxicity in certain cell lines, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-. One potential direction is to further investigate its mechanism of action and identify its biological targets. Another potential direction is to explore its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, further research could be done to optimize the synthesis method of Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- and improve its purity and yield.
Safety and Hazards
While specific safety and hazard information for “Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-” is not available, it is generally advised to prevent dispersion of dust, wash hands and face thoroughly after handling, and use a local exhaust if dust or aerosol will be generated . In case of inhalation, remove the victim to fresh air and get medical advice/attention if they feel unwell .
properties
IUPAC Name |
N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S/c1-21-14-9-7-12(8-10-14)15-11-22-17(18-15)19-16(20)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCHCANIWOUJMBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90353496 | |
Record name | Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
262373-02-4 | |
Record name | Benzamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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